![molecular formula C22H25N3O B2889497 1-(2-Phenylethyl)-4-(1-propylbenzimidazol-2-yl)pyrrolidin-2-one CAS No. 878712-26-6](/img/structure/B2889497.png)
1-(2-Phenylethyl)-4-(1-propylbenzimidazol-2-yl)pyrrolidin-2-one
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Description
1-(2-Phenylethyl)-4-(1-propylbenzimidazol-2-yl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C22H25N3O and its molecular weight is 347.462. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Research on compounds like 1-Phenyl-5-(benzotriazol-1-yl)hexahydro-1H-pyrrolo[1,2-a]ĭmidazole and 1-phenyl-5-benzotriazolyloctahydroimidazo[1,2-a]pyridine shows their synthesis from aldehydes, benzotriazole, and N-phenylethylenediamine. These compounds, after reacting with various reagents, yield substituted hexahydro-1H-pyrrolo[1,2-a]ĭmidazoles and octahydroimidazo[1, 2-a]pyridines, highlighting the potential for diverse chemical modifications and applications in synthetic organic chemistry (Katritzky et al., 2000).
Polymer Science
The development of polybenzimidazoles containing 4-phenyl phthalazinone moieties, synthesized from various acids and diamines, indicates applications in high-temperature proton exchange membranes. These polymers exhibit high thermal stability, good solubility in aprotic polar solvents, and significant proton conductivity, suggesting their utility in fuel cell technology (Xiuping Li et al., 2012).
Materials Science and Luminescence
Studies on phenanthroimidazole–diazacarbazole hybrids for electroluminescent devices reveal that these compounds can serve as excellent materials for OLEDs, capable of emitting full-color light. Their synthesis demonstrates the potential for applications in display technology and lighting (Bo Wang et al., 2016).
Antimicrobial and Antitumor Applications
Functionalized pyrrolidines have shown efficacy in inhibiting the growth of human tumor cells, indicating potential applications in cancer research and therapy. Modifications of these compounds to increase bioavailability have led to promising results in targeting glioblastoma and melanoma cells, suggesting a new avenue for antitumor drug development (Hélène Fiaux et al., 2005).
Sensing and Ionic Conductivity
Pyridine coupled mono and bisbenzimidazoles have been synthesized and their gelation properties studied for applications in metal ion sensing and ionic conductivity. Their ability to form gels and respond to specific metal ions like Ag+ and Cu2+ highlights their potential in sensing technologies and smart materials (Santanu Panja et al., 2018).
Properties
IUPAC Name |
1-(2-phenylethyl)-4-(1-propylbenzimidazol-2-yl)pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O/c1-2-13-25-20-11-7-6-10-19(20)23-22(25)18-15-21(26)24(16-18)14-12-17-8-4-3-5-9-17/h3-11,18H,2,12-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNFQYFODRVTGCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C2=CC=CC=C2N=C1C3CC(=O)N(C3)CCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.